Cas no 96548-58-2 (N,N'-(Hexane-1,6-diyl)didocosanamide)

N,N'-(Hexane-1,6-diyl)didocosanamide structure
96548-58-2 structure
Product Name:N,N'-(Hexane-1,6-diyl)didocosanamide
CAS No:96548-58-2
MF:C50H100N2O2
MW:761.341216087341
CID:2819968
PubChem ID:18472040
Update Time:2025-04-21

N,N'-(Hexane-1,6-diyl)didocosanamide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL425136
    • 96548-58-2
    • DTXSID40594190
    • N,N'-(Hexane-1,6-diyl)didocosanamide
    • NLYBLDAYIHAXCL-UHFFFAOYSA-N
    • Inchi: 1S/C50H100N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-41-45-49(53)51-47-43-39-40-44-48-52-50(54)46-42-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-48H2,1-2H3,(H,51,53)(H,52,54)
    • InChI Key: NLYBLDAYIHAXCL-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCCCCCC)NCCCCCCNC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 760.77848044Da
  • Monoisotopic Mass: 760.77848044Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 47
  • Complexity: 665
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 21.4
  • Topological Polar Surface Area: 58.2Ų

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